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Compound of Interest

Compound Name: 6,7-Dichloroquinazoline

Cat. No.: B15333757

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of available spectroscopic data for key
dichloroquinazoline derivatives. Despite a comprehensive search of scientific literature and
chemical databases, a complete, experimentally verified spectroscopic dataset for 6,7-
dichloroquinazoline could not be located. Therefore, this document presents data for the
closely related and synthetically important analogues: 2,4-dichloro-6,7-dimethoxyquinazoline
and 4,7-dichloroquinazoline. This information is intended to serve as a valuable reference point
for researchers working with substituted quinazoline scaffolds.

Data Presentation: Spectroscopic Data of
Dichloroquinazoline Analogues

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data for 2,4-dichloro-6,7-dimethoxyquinazoline and 4,7-
dichloroquinazoline.

Table 1: NMR Spectroscopic Data of Dichloroquinazoline Analogues
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Chemical Shift (8)

Compound Nucleus Solvent
Ppm
2,4-dichloro-6,7- N 7.33 (s), 7.24 (s), 3.98
) ) ) 1H Not Specified
dimethoxyquinazoline (s)
13C Not Specified Not available
8.85 (d, J=4.8 Hz,
1H), 8.24 (d, J=2.1
4,7- - Hz, 1H), 8.09 (d,
) ] ) H Not Specified
dichloroquinazoline J=9.0 Hz, 1H), 7.62
(dd, J=9.0, 2.1 Hz,
1H)

152.2, 151.8, 149.8,
13C Not Specified 136.2, 128.8, 128.1,
125.2,118.9

Table 2: IR and MS Spectroscopic Data of Dichloroquinazoline Analogues

Compound IR (cm™?) Mass Spectrometry (m/z)

2,4-dichloro-6,7-

_ _ _ Not available [M+H]*: 259.0
dimethoxyquinazoline

4,7-dichloroquinazoline Not available [M+H]*: 199.0[1]

Experimental Protocols

Detailed experimental methodologies for the synthesis and characterization of these analogues
are often proprietary or described within patented procedures. However, general synthetic
routes provide insight into the conditions under which such data would be obtained.

Synthesis of 4,7-dichloroquinazoline:

A common method for the synthesis of 4,7-dichloroquinazoline involves the chlorination of 7-
chloro-4(3H)-quinazolinone. A typical procedure is as follows:
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7-chloro-4(3H)-quinazolinone is dissolved in phosphorus oxychloride (POCIs).

The mixture is heated, often to around 100°C, for several hours.

After the reaction is complete, the excess POCIs is removed under reduced pressure.

The crude product is then purified, for example, by co-evaporation with toluene to yield 4,7-
dichloroquinazoline[1].

Characterization of the resulting product would then be carried out using standard
spectroscopic techniques.

General NMR Spectroscopy Protocol:

1H and 3C NMR spectra are typically recorded on a spectrometer operating at a frequency of
300 MHz or higher. The sample is dissolved in a deuterated solvent (e.g., CDClz, DMSO-ds),
and chemical shifts are reported in parts per million (ppm) relative to an internal standard, such
as tetramethylsilane (TMS).

General Mass Spectrometry Protocol:

Mass spectra are often obtained using electrospray ionization (ESI) or gas chromatography-
mass spectrometry (GC-MS). For ESI, the sample is dissolved in a suitable solvent and
introduced into the mass spectrometer, where it is ionized. The resulting mass-to-charge ratios
(m/z) of the ions are then detected.

Visualizations

The following diagrams illustrate key conceptual workflows in the spectroscopic analysis of
chemical compounds.
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Caption: Workflow for Spectroscopic Analysis of a Synthesized Compound.
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Caption: Relationship between Spectroscopic Techniques and Structural Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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